GE1111

• Molecular Formula: C28H22N2O5
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C28H22N2O5/c1-14-20(13-31)9-19-8-18(7-16-4-6-24(32)25(14)26(16)19)22-11-15-3-5-21(30-28(29)34)10-17(15)12-23(22)27(33)35-2/h3-14,32H,1-2H3,(H3,29,30,34)
• InChIKey: IMTTVPWLOQWCDD-UHFFFAOYSA-N

GE1111: First-in-Class MRGPRX2 Inverse Agonist

GE1111 (CAS 2883669-12-1) is a small-molecule antagonist of the Mas-related G protein-coupled receptor X2 (MRGPRX2) with reported IC50 values of 9.42 µM for MRGPRX2 antagonism and 4.7-5 µM for inhibition of mast cell degranulation . Unlike first-generation MRGPRX2 tool compounds that often lack robust in vivo validation, GE1111 has been extensively characterized across multiple preclinical disease models, including atopic dermatitis (AD), rosacea, ulcerative colitis, and acute pruritus [1]. The compound acts as an inverse agonist at MRGPRX2 and exerts anti-inflammatory effects by suppressing mast cell–keratinocyte–macrophage crosstalk and restoring epidermal barrier integrity [2].

1

MRGPRX2 inverse agonist tool for constitutive activity & biased signaling studies

2

Reported mast cell degranulation inhibition across multiple inflammatory models

3

Model-response endpoints in dermatitis, colitis, and rosacea research contexts

• [1] Wong TK, Choi YG, Li PH, Chow BKC, Kumar M. MRGPRX2 antagonist GE1111 attenuated DNFB-induced atopic dermatitis in mice by reducing inflammatory cytokines and restoring skin integrity. Front Immunol. 2024 May 16;15:1406438. View Source
• [2] Duraisamy K, Kumar M, Nawabjan A, et al. MRGPRB2/X2 and the analogous effects of its agonist and antagonist in DSS-induced colitis in mice. Biomed Pharmacother. 2024 Mar 27;174:116565. View Source

Why GE1111 Cannot Be Substituted

Substituting a generic MRGPRX2 antagonist for GE1111 introduces significant experimental risk due to extreme potency divergence and a lack of cross-validated in vivo pharmacology. For example, ultra-potent antagonists like Compound B (IC50 = 0.42 nM) and PSB-172656 (Ki = 0.142 nM) exhibit receptor affinities that are 3–4 orders of magnitude higher than GE1111's functional IC50 [1]. This dramatic potency gap translates to profoundly different pharmacokinetic requirements and target-engagement profiles, rendering them non-interchangeable without extensive dose-ranging studies. More critically, GE1111 is one of the very few MRGPRX2 antagonists for which efficacy and target engagement have been directly demonstrated in multiple distinct animal models (atopic dermatitis, rosacea, colitis, and pruritus), establishing a reproducible, disease-relevant pharmacological fingerprint that alternative compounds—regardless of their superior in vitro potency—simply lack [2].

Target

GE1111 (Inverse Agonist)

Reduces basal MRGPRX2 activity; functional validation in barrier, colitis, and rosacea models.

Potential Substitute

Neutral Antagonists (e.g., Cmpd B, PSB-172656)

Block agonist-induced signaling only; constitutive receptor modulation may not transfer.

High-affinity alternatives may not replicate inverse agonist pharmacology or multi-model functional endpoints. Verify mechanism and model-specific response before substitution.

• [1] Al Hamwi G, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024 Oct 18;15:1433982. View Source
• [2] Kumar M, et al. Therapeutic effect of an MRGPRX2/MRGPRB2 antagonist on LL-37-induced rosacea-like inflammation in mice. Inflamm Res. 2025 Nov 26;74(1):174. View Source

GE1111 vs. Key Analogs: Quantitative Comparison

Epidermal Barrier Restoration in Atopic Dermatitis

While ultra-potent MRGPRX2 antagonists such as Compound B (IC50 = 0.42 nM) and PSB-172656 (Ki = 0.142 nM) demonstrate exceptional in vitro potency, they lack published in vivo efficacy data in complex chronic inflammatory disease models like atopic dermatitis (AD) [1]. In contrast, GE1111 has been rigorously evaluated in a DNFB-induced AD mouse model, demonstrating a clear, dose-dependent therapeutic effect. This discrepancy highlights a critical translational gap: superior in vitro binding does not guarantee therapeutic utility in disease models, making GE1111 the sole validated tool for AD studies involving MRGPRX2 antagonism [2].

Barrier Protein Restoration

Reported comparison

GE1111 preserved Claudin-1 & increased Involucrin+ cells; comparator EP262 improved TEWL but no direct barrier protein quantification reported.

Supports barrier-function endpoint interpretation in dermatitis models.

Cross-study; model differences may influence transfer. IHC quantification in DNFB model.

Evidence Dimension	In vivo efficacy in atopic dermatitis model
Target Compound Data	Significantly reduced skin thickening, scaling, erythema, and epidermal thickness at 10 and 20 mg/kg i.p.
Comparator Or Baseline	Compound B, PSB-172656: No published data in AD models
Quantified Difference	Unique in vivo validation
Conditions	DNFB-induced AD model in BALB/c mice, 4-week study, i.p. dosing

Why This Matters

For research groups studying MRGPRX2 in atopic dermatitis, GE1111 is the only antagonist with established and reproducible in vivo efficacy, ensuring reliable disease modeling and target validation.

• [1] Al Hamwi G, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024 Oct 18;15:1433982. View Source
• [2] Wong TK, Choi YG, Li PH, Chow BKC, Kumar M. MRGPRX2 antagonist GE1111 attenuated DNFB-induced atopic dermatitis in mice by reducing inflammatory cytokines and restoring skin integrity. Front Immunol. 2024 May 16;15:1406438. View Source

Inverse Agonism vs. Antagonism

In a validated mouse model of rosacea (LL-37-induced inflammation), GE1111 treatment (10 and 20 mg/kg i.p.) resulted in a significant reduction in erythema, lesion severity, and epidermal thickness, effects that were phenocopied in MRGPRB2 knockout mice, confirming on-target activity [1]. This is in contrast to other MRGPRX2 antagonists like B-1023, which, despite sub-micromolar in vitro IC50 values and some in vivo activity in antigen-induced pulmonary inflammation models, have not been validated for skin barrier protection or rosacea-specific endpoints [2]. The ability of GE1111 to preserve tight junction protein expression (involucrin and claudin-1) and suppress itch provides a unique, multi-parameter in vivo profile that is not documented for alternative antagonists.

Functional Mechanism

Method context

Inverse agonist (reduces basal receptor activity) vs neutral antagonists PSB-172656 and Compound B (block agonist-induced Ca2+ only).

Supports constitutive GPCR activity research; qualitative distinction.

HEK293-MRGPRX2/Gα15 baseline activity assays. Verify in target cell background.

Evidence Dimension	Rosacea symptom reduction and barrier protein preservation
Target Compound Data	Reduced redness, lesion score, epidermal thickness; restored involucrin and claudin-1 expression at 10/20 mg/kg i.p.
Comparator Or Baseline	B-1023: In vivo activity reported only in antigen-induced pulmonary inflammation (AIPI) model, no skin barrier data
Quantified Difference	Unique rosacea-specific validation
Conditions	LL-37-induced rosacea model in wild-type and MRGPRB2 KO mice

Why This Matters

For researchers investigating the role of MRGPRX2 in rosacea or chronic pruritus, GE1111 offers a uniquely characterized in vivo phenotype with demonstrated barrier-protective and anti-pruritic effects, which are absent from the pharmacological profiles of alternative antagonists.

• [1] Kumar M, et al. Therapeutic effect of an MRGPRX2/MRGPRB2 antagonist on LL-37-induced rosacea-like inflammation in mice. Inflamm Res. 2025 Nov 26;74(1):174. View Source
• [2] Lu J, et al. 'Relative symmetry with electronegativity of different key-groups' strategy for MRGPRX2 antagonist design and its effect on antigen-induced pulmonary inflammation. Acta Pharm Sin B. 2025 Jan;15(1):494-507. View Source

Colitis: Colonic Damage and Survival

In a 4% DSS-induced colitis model in mice, GE1111 treatment increased survival rates, reduced colonic damage, and restored colon integrity protein mRNA expression [1]. This study also identified that GE1111 acts as an inverse agonist at MRGPRX2, a functional profile that distinguishes it from simple competitive antagonists like Compound B and PSB-172656, which have not been evaluated in colitis models or for inverse agonism [2]. The unique inverse agonist activity may confer a distinct therapeutic advantage in diseases characterized by constitutive receptor activity.

Colitis Survival

Model context

~75% survival Day 10 (vehicle ~30%); colonic damage score reduced ~40% in 2.5% DSS model.

Model-response endpoint context for gastrointestinal inflammation.

C57BL/6 mice; 4% & 2.5% DSS; 10 mg/kg i.p. GE1111.

Evidence Dimension	Survival and colonic damage in DSS-induced colitis
Target Compound Data	Increased survival rate, ameliorated colonic damage in 4% and 2.5% DSS models
Comparator Or Baseline	Compound B, PSB-172656: No published data in colitis models; no evidence of inverse agonism
Quantified Difference	Unique colitis efficacy and inverse agonism
Conditions	DSS-induced colitis model in wild-type mice

Why This Matters

For researchers exploring MRGPRX2 biology in gastrointestinal inflammation, GE1111 provides a distinct functional profile (inverse agonism) and validated in vivo efficacy that are not available with alternative antagonists.

• [1] Duraisamy K, Kumar M, Nawabjan A, et al. MRGPRB2/X2 and the analogous effects of its agonist and antagonist in DSS-induced colitis in mice. Biomed Pharmacother. 2024 Mar 27;174:116565. View Source
• [2] Al Hamwi G, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024 Oct 18;15:1433982. View Source

Cytokine Suppression: TSLP and IL-13

In repeated-dose in vivo studies across multiple disease models (atopic dermatitis, rosacea), GE1111 administered intraperitoneally at doses of 10 and 20 mg/kg for up to 4 weeks was well-tolerated, with no overt signs of irritation or toxicity reported [1]. While ultra-potent antagonists like PSB-172656 also demonstrate non-cytotoxicity in vitro, their in vivo safety margins at therapeutic doses have not been established. GE1111's documented in vivo safety profile across multiple studies provides a practical advantage for long-term or repeated-dosing experimental designs [2].

TSLP Suppression

Assay context

>50% reduction in TSLP mRNA (p<0.05 vs CST-14 control) in tri-culture.

Supports epithelial cytokine pathway review in mast cell–keratinocyte crosstalk.

LAD-2/HaCaT/RAW 264.7 co-culture; RT-qPCR. Micromolar affinity sufficient for functional effect.

Evidence Dimension	In vivo tolerability
Target Compound Data	No overt signs of toxicity at 10-20 mg/kg i.p. over 4 weeks
Comparator Or Baseline	Ultra-potent antagonists: In vivo safety margin not established
Quantified Difference	Established safety profile
Conditions	DNFB-induced AD and LL-37-induced rosacea models in mice

Why This Matters

For researchers planning chronic or repeated-dosing in vivo studies, GE1111's established tolerability reduces the risk of confounding toxicities and simplifies experimental design.

• [1] Wong TK, Choi YG, Li PH, Chow BKC, Kumar M. MRGPRX2 antagonist GE1111 attenuated DNFB-induced atopic dermatitis in mice by reducing inflammatory cytokines and restoring skin integrity. Front Immunol. 2024 May 16;15:1406438. View Source
• [2] Kumar M, et al. Therapeutic effect of an MRGPRX2/MRGPRB2 antagonist on LL-37-induced rosacea-like inflammation in mice. Inflamm Res. 2025 Nov 26;74(1):174. View Source

Rosacea: Macrophage Cascade Inhibition

A critical differentiator for GE1111 is its validated efficacy across a panel of distinct preclinical disease models: DNFB-induced AD [1], LL-37-induced rosacea [2], DSS-induced colitis [3], and C48/80-induced acute pruritus/allergic reaction . This multi-model validation establishes a robust and reproducible pharmacological footprint. In contrast, other MRGPRX2 antagonists are typically characterized in only one or two in vivo models (e.g., Compound B in itch [4]; B-1023 in pulmonary inflammation [5]), limiting the breadth of their translational relevance and increasing the risk of model-specific artifacts. GE1111's cross-model reproducibility provides higher confidence in target engagement and disease relevance.

Rosacea Epidermal Thickness

Model context

~35-40% reduction in epidermal thickness vs LL-37 control; serum MCP-1 decreased.

LL-37/MRGPRX2 axis model response; supports innate immunity pathway interpretation.

C57BL/6 LL-37-induced rosacea model; 10 mg/kg i.p.

Evidence Dimension	Number of distinct disease models with published in vivo efficacy
Target Compound Data	4 validated models: AD, rosacea, colitis, acute allergy/pruritus
Comparator Or Baseline	Compound B: 1 model (itch); PSB-172656: 1 model (anaphylaxis); B-1023: 1 model (pulmonary inflammation)
Quantified Difference	4 vs. 1
Conditions	Multiple independent in vivo studies

Why This Matters

For procurement decisions, GE1111's multi-model validation reduces the risk of investing in a tool compound that may prove ineffective or artifact-prone in a specific disease context, offering a broader, more reliable utility spectrum.

• [1] Wong TK, et al. Front Immunol. 2024;15:1406438. View Source
• [2] Kumar M, et al. Inflamm Res. 2025;74(1):174. View Source
• [3] Duraisamy K, et al. Biomed Pharmacother. 2024;174:116565. View Source
• [4] Al Hamwi G, et al. Front Immunol. 2024;15:1433982. View Source
• [5] Lu J, et al. Acta Pharm Sin B. 2025;15(1):494-507. View Source

Functional Antagonism of Pathophysiologically Relevant Agonists

GE1111 has been demonstrated to functionally antagonize MRGPRX2 activation induced by multiple pathophysiologically relevant agonists, including the antimicrobial peptide LL-37 (implicated in rosacea) [1], the neuropeptide cortistatin-14 (CST-14, implicated in AD) [2], and the synthetic secretagogue Compound 48/80 . While ultra-potent antagonists like Compound B and PSB-172656 also inhibit SP- and CST-14-induced responses, GE1111's efficacy against LL-37 is particularly critical for rosacea research, as LL-37 is a key driver of the disease [3]. This broad and disease-relevant agonist coverage ensures that GE1111 will effectively block the diverse MRGPRX2-dependent signals encountered in complex inflammatory microenvironments.

Evidence Dimension	Inhibition of MRGPRX2 activation by disease-relevant agonists
Target Compound Data	Antagonizes LL-37, CST-14, and C48/80-induced mast cell degranulation and signaling
Comparator Or Baseline	Compound B: Inhibits SP and CST-14 (IC50=2.9 nM), LL-37 not reported; PSB-172656: Inhibits SP, CST-14, C48/80, LL-37 not reported
Quantified Difference	Unique documented inhibition of LL-37 among comparators
Conditions	In vitro mast cell degranulation assays (LAD-2 cells) and in vivo models

Why This Matters

For studies focusing on rosacea or other LL-37-driven pathologies, GE1111 provides documented inhibition of the disease-relevant agonist, ensuring that experimental results accurately reflect MRGPRX2's role in the intended disease context.

• [1] Kumar M, et al. Inflamm Res. 2025;74(1):174. View Source
• [2] Wong TK, et al. Front Immunol. 2024;15:1406438. View Source
• [3] Al Hamwi G, et al. Front Immunol. 2024;15:1433982. View Source

GE1111 Application Scenarios

Mast Cell-Keratinocyte-Macrophage Crosstalk

GE1111 is the premier tool for investigating the role of MRGPRX2 in atopic dermatitis and related chronic skin inflammatory conditions. Its validated efficacy in the DNFB-induced AD model—including objective reductions in skin thickening, erythema, and epidermal thickness, as well as preservation of barrier proteins—makes it the most reliable antagonist for generating translatable, disease-relevant data [1]. Researchers can confidently use GE1111 to explore MRGPRX2-dependent mechanisms of itch, barrier dysfunction, and cytokine release in AD pathogenesis.

IBD and Colitis Modeling

For studies targeting the LL-37/MRGPRX2 axis in rosacea or chronic pruritus, GE1111 provides a uniquely validated in vivo phenotype. Its documented ability to reduce LL-37-induced erythema, inflammation, and epidermal thickening, while also suppressing C48/80-induced itch behavior, establishes it as an essential tool for dissecting the MRGPRX2-dependent pathways underlying these conditions [2]. This dual efficacy in both inflammation and itch models is a distinguishing feature not replicated by other antagonists.

LL-37/MRGPRX2 Axis in Rosacea

GE1111's demonstrated survival benefit and amelioration of colonic damage in the DSS-induced colitis model, coupled with its unique inverse agonist activity at MRGPRX2, positions it as a critical tool for exploring MRGPRX2 biology in gastrointestinal inflammation [3]. Researchers can leverage GE1111 to investigate the receptor's role in mucosal immunity, barrier function, and the complex interplay between mast cells and the intestinal epithelium, areas where alternative antagonists remain entirely uncharacterized.

Inverse Agonism in Signal Transduction

GE1111's multi-model validation footprint makes it the ideal chemical probe for rigorous target validation and de-risking of MRGPRX2 as a therapeutic target. Its reproducible efficacy across AD, rosacea, colitis, and acute allergy models provides a robust, cross-disease pharmacological profile that is unmatched by other antagonists [4]. For industrial or academic groups seeking to build a compelling data package for MRGPRX2 as a drug target, GE1111 offers the breadth of in vivo evidence necessary to support further investment in drug discovery or translational research.

Application

Selection Property

Validation Focus

Mast cell–keratinocyte crosstalk studies

Barrier-protein restoration context

Claudin-1 / Involucrin and TSLP pathway endpoints

Colitis & mucosal immunity models

Colonic damage model response

Survival and disease activity index endpoint review

Rosacea / innate immunity research

LL-37/MRGPRX2 axis model fit

Epidermal thickness & MCP-1 endpoint monitoring

GPCR constitutive activity investigation

Inverse agonism functional profile

Basal receptor activity modulation assay context

• [1] Wong TK, et al. Front Immunol. 2024;15:1406438. View Source
• [2] Kumar M, et al. Inflamm Res. 2025;74(1):174. View Source
• [3] Duraisamy K, et al. Biomed Pharmacother. 2024;174:116565. View Source
• [4] Wong TK, et al. Front Immunol. 2024;15:1406438. View Source